N-(5-methylthiazol-2-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-(5-methyl-1,3-thiazol-2-yl)-6-pyrrolidin-1-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C13H15N5OS/c1-9-8-14-13(20-9)15-12(19)10-4-5-11(17-16-10)18-6-2-3-7-18/h4-5,8H,2-3,6-7H2,1H3,(H,14,15,19)
• InChI Key: SDCWNOZSDJQIGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C2=NN=C(C=C2)N3CCCC3
• Molecular Formula: C13H15N5OS
• Molecular Weight: 289.36 g/mol
• CAS No.: 1396675-14-1

Description

N-(5-methylthiazol-2-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide, also known as MPTP, is a chemical compound that has been extensively researched for its potential use in scientific research. MPTP is a pyridazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Scientific Research Applications

Cardiovascular Agents

Research has explored the synthesis and evaluation of compounds with potential cardiovascular benefits. Although not directly related to the specified compound, studies on similar structures have shown promising coronary vasodilating and antihypertensive activities. These studies provide a foundation for the development of new cardiovascular agents, highlighting the potential of structurally related compounds in treating cardiovascular diseases (Sato et al., 1980).

Synthetic Methodologies

Significant advancements have been made in the synthesis of complex heterocyclic systems, which are critical in the development of pharmaceuticals. Novel synthetic routes have been developed for isothiazolopyridines, pyridothiazines, and related compounds, demonstrating valuable biological activities. These methodologies utilize both conventional and modern microwave-assisted techniques, offering efficient pathways to synthesize compounds with potential therapeutic applications (Youssef et al., 2012).

Antimicrobial and Antitumor Activities

There's a growing interest in the development of compounds with antimicrobial and antitumor properties. Studies have synthesized novel heterocyclic compounds, including those containing selenium, which exhibited significant antioxidant, antitumor, and antimicrobial activities. These compounds have been applied in various fields, such as dyeing polyester fibers, indicating their versatility and potential in biomedical applications (Khalifa et al., 2015).

Antidiabetic Applications

Triazolo-pyridazine-6-yl-substituted piperazines have been evaluated for their potential as anti-diabetic drugs, focusing on dipeptidyl peptidase-4 (DPP-4) inhibition and insulinotropic activities. These studies highlight the application of pyridazine derivatives in developing new therapeutic agents for diabetes management (Bindu et al., 2019).